Cas no 1046-17-9 (Methanesulfonic acid,1-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)(2-methylpropyl)amino]-,sodium salt (1:1))
1046-17-9 structure
Product Name:Methanesulfonic acid,1-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)(2-methylpropyl)amino]-,sodium salt (1:1)
CAS No:1046-17-9
MF:C16H22N3NaO4S
MW:375.418353557587
CID:184994
PubChem ID:23663456
Update Time:2025-04-19
Methanesulfonic acid,1-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)(2-methylpropyl)amino]-,sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonic acid,1-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)(2-methylpropyl)amino]-,sodium salt (1:1)
- Dibupyrone
- (2,3-Dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)(2-methylpropyl)aminomethanesulfonic acid sodium salt
- Q27289842
- N-Isobutyl-N-(2,3-dimethyl-5-oxo-1-phenyl-3-pyrazolin-4-yl)aminomethyansulfonaeure, natriumsalz
- Dibupyrone [INN:BAN]
- DIBUPYRONE [INN]
- NS00124332
- T99M8X4T54
- UNII-T99M8X4T54
- CHEMBL2104665
- SODIUM (ANTIPYRINYLISOBUTYLAMINO)METHANESULPHONATE
- DTXSID90883147
- sodium;[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-(2-methylpropyl)amino]methanesulfonate
- 1046-17-9
- Sodium (antipyrinyl-isobutylamino)methanesulfonate
- Sodium (antipyrinylisobutylamino)methanesulfonate
- Natrium N-(2,3-dimethyl-5-oxo-1-phenyl-3-pyrazolin-4-yl)-N-isobutylaminomethansulfonat
- SCHEMBL1477736
-
- Inchi: 1S/C16H23N3O4S.Na/c1-12(2)10-18(11-24(21,22)23)15-13(3)17(4)19(16(15)20)14-8-6-5-7-9-14;/h5-9,12H,10-11H2,1-4H3,(H,21,22,23);/q;+1/p-1
- InChI Key: CGTMEHPODKVIII-UHFFFAOYSA-M
- SMILES: S(CN(C1C(N(C2C=CC=CC=2)N(C)C=1C)=O)CC(C)C)(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 375.12300
- Monoisotopic Mass: 375.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.1
- Topological Polar Surface Area: 92.4A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 95.75000
- LogP: 2.53030
Methanesulfonic acid,1-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)(2-methylpropyl)amino]-,sodium salt (1:1) Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
1046-17-9 (Methanesulfonic acid,1-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)(2-methylpropyl)amino]-,sodium salt (1:1)) Related Products
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